2-(aminomethyl)-N-(propan-2-yl)aniline

• Molecular Formula: C10H16N2
• Molecular Weight: 164.25 g/mol
• IUPAC Name: 2-(aminomethyl)-N-propan-2-ylaniline
• InChI: InChI=1S/C10H16N2/c1-8(2)12-10-6-4-3-5-9(10)7-11/h3-6,8,12H,7,11H2,1-2H3
• InChI Key: RWTYONSRSGDORW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=CC=CC=C1CN

Description

2-(Aminomethyl)-N-(propan-2-yl)aniline is an aromatic amine derivative with the molecular formula C₁₀H₁₆N₂. Structurally, it consists of an aniline core substituted with:

• A propan-2-yl (isopropyl) group on the nitrogen atom.
• An aminomethyl (-CH₂NH₂) group at the ortho position (C-2) of the benzene ring.

This compound is of interest in organic synthesis and pharmaceutical research due to its dual functional groups, which allow for versatile reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(aminomethyl)-N-(propan-2-yl)aniline can be achieved through several methods. One common method involves the reaction of aniline with formaldehyde and isopropylamine under acidic conditions. The reaction proceeds through the formation of an imine intermediate, which is then reduced to yield the desired product.

Industrial Production Methods

In industrial settings, the production of 2-(aminomethyl)-N-(propan-2-yl)aniline typically involves the use of large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation and recrystallization to purify the final product.

Chemical Reactions Analysis

Types of Reactions

2-(aminomethyl)-N-(propan-2-yl)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinone derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the aminomethyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Nucleophiles such as halides and alkoxides can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinone derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

2-(aminomethyl)-N-(propan-2-yl)aniline has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(aminomethyl)-N-(propan-2-yl)aniline involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact mechanism depends on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aniline Core

Table 1: Structural and Physical Properties of Selected Aniline Derivatives

Compound Name	Molecular Formula	Substituents	Molecular Weight	Key Properties/Applications
2-(Aminomethyl)-N-(propan-2-yl)aniline	C₁₀H₁₆N₂	-NH-(propan-2-yl), -CH₂NH₂ (C-2)	164.25 g/mol	Building block for drug synthesis
2-(3-Aminopropyl)aniline ()	C₉H₁₄N₂	-CH₂CH₂CH₂NH₂ (C-2)	150.23 g/mol	Intermediate in polymer chemistry
2-(2-Aminopropan-2-yl)aniline ()	C₉H₁₄N₂	Branched -C(CH₃)₂NH₂ (C-2)	150.23 g/mol	Potential steric hindrance effects
N-(propan-2-yl)aniline ()	C₉H₁₃N	-NH-(propan-2-yl)	135.21 g/mol	Base structure for further derivatization
4-(Morpholin-4-yl)-N-(propan-2-yl)aniline ()	C₁₃H₂₀N₂O	-NH-(propan-2-yl), morpholine (C-4)	220.31 g/mol	Electron-withdrawing substituent effects

Key Observations:

Substituent Position and Chain Length: The aminomethyl group in the target compound provides a shorter, linear chain compared to 3-aminopropyl () or branched aminopropyl (). This affects solubility and steric interactions in reactions . The isopropyl group on nitrogen enhances hydrophobicity compared to unsubstituted aniline derivatives .

Electronic Effects :

• Electron-donating groups (e.g., -CH₂NH₂) increase the reactivity of the aromatic ring in electrophilic substitutions, whereas electron-withdrawing groups (e.g., morpholine in ) decrease it .

Key Observations:

• The aminomethyl group in the target compound allows for nucleophilic reactions (e.g., condensation with carbonyl compounds), unlike nitro-substituted analogs (), which are more electrophilic .
• Steric effects : Branched substituents (e.g., ) hinder reactions at the ortho position, whereas linear chains (e.g., ) improve accessibility .

Biological Activity

2-(Aminomethyl)-N-(propan-2-yl)aniline, also known as N-(propan-2-yl)-2-(aminomethyl)aniline, is an organic compound with significant potential in pharmacology and medicinal chemistry. Its unique structure, characterized by an aminomethyl group and an isopropyl substitution on the nitrogen atom, suggests various biological activities that warrant detailed exploration.

Biological Activity Overview

Research indicates that 2-(aminomethyl)-N-(propan-2-yl)aniline exhibits several biological activities:

• Neuroprotective Effects : Preliminary studies suggest that compounds with similar structures may provide neuroprotective benefits, potentially aiding in the treatment of neurodegenerative diseases.
• Anti-inflammatory Properties : The compound's derivatives have been explored for their anti-inflammatory and analgesic effects, indicating broader therapeutic potential.
• Receptor Interaction : Studies reveal its binding affinity to specific receptors and enzymes, crucial for understanding its mechanism of action in biological systems. Notably, it may interact with neurotransmitter receptors, thereby influencing synaptic transmission.

Table 1: Summary of Biological Activities

Activity Type	Description	References
Neuroprotection	Potential to protect neurons from degeneration; relevant in Alzheimer's disease treatment.
Anti-inflammatory	Exhibits properties that may reduce inflammation and pain.
Receptor Binding	Interacts with neurotransmitter receptors affecting synaptic activity.
Enzyme Inhibition	Potential to inhibit β-secretase (BACE1), relevant in Alzheimer's disease research.

Case Study: Neuroprotective Effects

A study focused on the neuroprotective effects of aminomethyl derivatives indicated that compounds structurally similar to 2-(aminomethyl)-N-(propan-2-yl)aniline could inhibit β-secretase (BACE1), an enzyme implicated in the pathogenesis of Alzheimer's disease. The findings highlighted a significant reduction in amyloid-beta production when tested in vitro, suggesting a promising therapeutic pathway for cognitive disorders .

The biological activity of 2-(aminomethyl)-N-(propan-2-yl)aniline can be attributed to its ability to modulate neurotransmitter systems and inhibit key enzymes involved in neurodegeneration:

• Neurotransmitter Modulation : The compound's interaction with neurotransmitter receptors may enhance synaptic plasticity and neuronal survival.
• Enzymatic Inhibition : By inhibiting BACE1, it reduces amyloid-beta accumulation, a hallmark of Alzheimer's pathology .